N1-cycloheptyl-N2-(2-methoxyphenethyl)oxalamide
Description
N1-cycloheptyl-N2-(2-methoxyphenethyl)oxalamide is a chemical compound that has gained attention in the scientific community due to its potential use as a research tool. This compound is known for its ability to selectively activate certain receptors in the brain, making it a valuable tool for studying various physiological and biochemical processes. In
Scientific Research Applications
Synthesis and Structural Analysis
N1-cycloheptyl-N2-(2-methoxyphenethyl)oxalamide is a compound of interest in the synthesis and structural analysis of complex organic molecules. A novel synthetic approach was developed for N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, demonstrating the potential for creating diverse oxalamide derivatives with potential applications in medicinal chemistry and material science (Mamedov et al., 2016).
Molecular Modeling and Spectroscopic Analysis
The molecular characteristics and structural parameters that govern the chemical behavior of oxalamide compounds, including N1-cycloheptyl-N2-(2-methoxyphenethyl)oxalamide, have been investigated. Studies involving density functional theory (DFT) provide insights into the optimized molecular structure, harmonic vibrational frequencies, and various spectroscopic properties, enhancing the understanding of their chemical reactivity and potential applications in various scientific fields (Şahin et al., 2015).
Intramolecular Hydrogen Bonding
Research into oxamide derivatives, closely related to N1-cycloheptyl-N2-(2-methoxyphenethyl)oxalamide, has revealed significant findings regarding intramolecular hydrogen bonding. Such studies contribute to a deeper understanding of the structural and electronic properties of oxalamides, influencing their potential applications in designing novel materials and pharmaceuticals (Martínez-Martínez et al., 1998).
Chemotherapeutic Applications
Investigations into the activation and enhanced effect of oxazaphosphorines, a class of chemotherapeutic agents, have highlighted the potential role of oxalamide derivatives in cancer treatment strategies. By understanding the mechanisms of action and optimizing the delivery and activation of such drugs, research aims to develop more effective and less toxic chemotherapy options (Chen & Waxman, 1995).
properties
IUPAC Name |
N'-cycloheptyl-N-[2-(2-methoxyphenyl)ethyl]oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O3/c1-23-16-11-7-6-8-14(16)12-13-19-17(21)18(22)20-15-9-4-2-3-5-10-15/h6-8,11,15H,2-5,9-10,12-13H2,1H3,(H,19,21)(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTPUIAMVCWMYQF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CCNC(=O)C(=O)NC2CCCCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-cycloheptyl-N2-(2-methoxyphenethyl)oxalamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[2-(4-Methylpyrimidin-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone](/img/structure/B2990039.png)
![Dispiro[cyclohexane-1,4'-[3,5,7,10,12]pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-11',1''-cyclohexane]-8'-carboxylic acid](/img/structure/B2990048.png)
![3-({[3-(1,3-Benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-bromophenyl)pyridazine](/img/structure/B2990050.png)
![N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)benzo[d]thiazole-2-carboxamide](/img/structure/B2990051.png)
![Ethyl 2-[2-[2-(2,4-dichlorophenoxy)acetyl]imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate](/img/structure/B2990055.png)
![8-(tert-butyl)-3-(4-(pyridin-4-ylmethyl)piperazine-1-carbonyl)-3,4-dihydropyrimido[2,1-b][1,3]thiazin-6(2H)-one](/img/structure/B2990056.png)
![2-(benzo[d]isoxazol-3-yl)-N-(2-((6-phenylpyridazin-3-yl)oxy)ethyl)acetamide](/img/structure/B2990059.png)